Cas no 52570-33-9 (Methyl 3-iodo-2-methylbenzoate)

Methyl 3-iodo-2-methylbenzoate Properties

Names and Identifiers

• Methyl 3-iodo-2-methylbenzoate
• Methyl 2-methyl-3-iodobenzoate
• 3-Iodo-2-methyl-benzoic acid methyl ester
• IPPPZCXGKFWQEC-UHFFFAOYSA-N
• AS02324
• SY110403
• AM803999
• Benzoicacid,3-iodo-2-methyl-,methylester
• 2-Methyl-3-iodobenzoic acid methyl ester
• ST24025301
• V6392
• DTXSID00576432
• 52570-33-9
• CCA57033
• AKOS015853784
• DS-17989
• DB-125172
• SCHEMBL1585766
• Methyl3-iodo-2-methylbenzoate
• CS-0036226
• MFCD12923250
• METHYL 3-IODO-2-METHYLBENZOATE
• +Expand

• MDL： MFCD12923250
• InChIKey： IPPPZCXGKFWQEC-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
• SMILES： IC1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 275.96473g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 275.96473g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 152 ºC (14 Torr)
• Melting Point: 23-25 ºC
• Flash Point: 130.5±24.0 ºC,
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),